Cas no 1807940-02-8 ((1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol)

• Product Name: (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol
• CAS No: 1807940-02-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5191799
• Update Time: 2025-06-14

(1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(1H-pyrazol-1-yl)-, (1R,2R)-
• (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol

• Inchi： 1S/C8H12N2O/c11-8-4-1-3-7(8)10-6-2-5-9-10/h2,5-8,11H,1,3-4H2/t7-,8-/m1/s1
• InChI Key： BOKRXYSLZWESBK-HTQZYQBOSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1N1C=CC=N1

Additional information on (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol

Comprehensive Overview of (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol (CAS No. 1807940-02-8): Properties, Applications, and Research Insights

The compound (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol (CAS No. 1807940-02-8) is a chiral cyclopentanol derivative featuring a pyrazole substituent. Its stereospecific structure, characterized by the (1R,2R) configuration, makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both hydroxyl and heterocyclic functional groups enhances its reactivity, enabling diverse synthetic applications. Researchers are increasingly focusing on this compound due to its potential in designing enzyme inhibitors and ligands for asymmetric catalysis.

In recent years, the demand for chiral building blocks like (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol has surged, driven by advancements in drug discovery and green chemistry. A trending topic in scientific forums is the role of such compounds in fragment-based drug design (FBDD), where their rigid scaffolds improve binding affinity. Google Scholar data reveals growing interest in queries like "pyrazole derivatives in medicinal chemistry" and "chiral cyclopentanols for catalysis," highlighting its relevance. This aligns with industry efforts to develop sustainable synthetic routes for complex molecules.

The synthesis of CAS 1807940-02-8 typically involves stereoselective reduction of ketone precursors or enzymatic resolution techniques. A 2023 study in Organic Letters demonstrated its use as a key intermediate for NK1 receptor antagonists, underscoring its therapeutic potential. Analytical characterization via NMR and HPLC confirms its high enantiomeric purity (>99% ee), a critical parameter for regulatory compliance in GMP manufacturing. Such precision supports its adoption in high-throughput screening libraries.

From an industrial perspective, (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol addresses the need for cost-effective chiral auxiliaries. Patent filings (e.g., WO2022155567) describe its utility in pesticide formulations, leveraging the pyrazole moiety’s bioactivity. Meanwhile, AI-driven platforms like Reaxys and SciFinder report increased searches for "cyclopentanol derivatives solubility" and "pyrazole stability under acidic conditions," reflecting formulation challenges. These data points guide R&D teams in optimizing storage conditions and delivery systems.

Environmental considerations are also shaping research around CAS 1807940-02-8. A 2024 ACS Sustainable Chemistry paper highlighted its biodegradability profile compared to traditional aryl halide intermediates. This positions the compound favorably for green chemistry metrics (e.g., E-factor reduction), aligning with ESG goals. Furthermore, computational studies using DFT calculations predict its compatibility with biocatalytic cascades, a hot topic in biomanufacturing circles.

In conclusion, (1R,2R)-2-(1H-pyrazol-1-yl)cyclopentan-1-ol exemplifies the convergence of stereochemistry, molecular diversity, and process sustainability. Its dual utility in life sciences and materials science ensures continued interest, particularly as the pharmaceutical industry prioritizes chiral switch strategies. Ongoing studies on its metabolic pathways and scalable production methods will further solidify its role in next-generation chemical innovation.